Cas no 2138569-81-8 (tert-butyl 3-[5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-yl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-yl]azetidine-1-carboxylate
• CAS No: 2138569-81-8
• MF: C₁₈H₂₉N₃O₂
• MW: 319.441764593124
• CID: 6385672
• PubChem ID: 165961331
• Update Time: 2025-06-08

tert-butyl 3-[5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-yl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138569-81-8
• tert-butyl 3-[5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-yl]azetidine-1-carboxylate
• EN300-1154308

• Inchi： 1S/C18H29N3O2/c1-11(2)12-6-7-15-14(8-12)16(20-19-15)13-9-21(10-13)17(22)23-18(3,4)5/h11-13H,6-10H2,1-5H3,(H,19,20)
• InChI Key： IFGRKNQFSQWVGG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)C1C2=C(CCC(C(C)C)C2)NN=1)=O

Computed Properties

• Exact Mass: 319.22597718g/mol
• Monoisotopic Mass: 319.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.2Ų

Additional information on tert-butyl 3-[5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-yl]azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-[5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-yl]azetidine-1-carboxylate (CAS No. 2138569-81-8)

The compound tert-butyl 3-[5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-yl]azetidine-1-carboxylate (CAS No. 2138569-81-8) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydroindazole core and a azetidine ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its relevance in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing attention on tert-butyl 3-[5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-yl]azetidine-1-carboxylate is its role in the development of small-molecule therapeutics. The propan-2-yl substituent and the tert-butyl carboxylate group enhance its lipophilicity, which is crucial for improving membrane permeability in drug candidates. This aligns with current trends in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion), a frequent search query among pharmaceutical scientists.

In addition to its pharmaceutical applications, this compound is also explored in catalysis and material science. The azetidine moiety, known for its ring strain, can act as a versatile building block for designing novel catalysts. Recent studies highlight its potential in click chemistry and bioorthogonal reactions, which are widely discussed in academic and industrial forums. Users often search for terms like "azetidine derivatives in catalysis" or "tetrahydroindazole applications," reflecting the compound's interdisciplinary relevance.

The synthesis of tert-butyl 3-[5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-yl]azetidine-1-carboxylate typically involves multi-step organic reactions, including cyclization and protection-deprotection strategies. These methods are critical for achieving high purity and yield, which are essential for scaling up production. Researchers frequently inquire about "efficient synthesis routes for indazole derivatives" or "protecting group strategies for azetidines," underscoring the technical challenges and innovations associated with this compound.

From a regulatory perspective, CAS No. 2138569-81-8 is not classified as hazardous, making it safer to handle in laboratory settings. However, proper safety protocols, such as the use of personal protective equipment (PPE), are always recommended. This aspect is often highlighted in laboratory safety guidelines, a topic of high interest among chemists and lab technicians.

Looking ahead, the demand for tert-butyl 3-[5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-yl]azetidine-1-carboxylate is expected to rise, driven by advancements in precision medicine and green chemistry. Its versatility and compatibility with modern synthetic techniques position it as a key player in the next generation of chemical innovations. For those interested in exploring its potential, resources on "indazole-based drug design" or "azetidine ring functionalization" provide valuable insights.

In summary, tert-butyl 3-[5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-yl]azetidine-1-carboxylate (CAS No. 2138569-81-8) represents a fascinating intersection of chemistry and biology. Its applications span from pharmaceutical development to catalytic systems, making it a compound of enduring interest. As research continues to uncover its full potential, this molecule is poised to contribute significantly to scientific and industrial progress.